Cas no 2228507-60-4 (tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228507-60-4
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 6583537
• PubChem ID: 165977686
• Update Time: 2025-06-21

tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate
• tert-butyl N-[5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenyl]carbamate
• 2228507-60-4
• EN300-1886689

• Inchi： 1S/C17H27NO5/c1-16(2,3)23-15(19)18-12-8-11(10-17(4,5)20)9-13(21-6)14(12)22-7/h8-9,20H,10H2,1-7H3,(H,18,19)
• InChI Key： URKFSGIPUNETOI-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 325.18892296g/mol
• Monoisotopic Mass: 325.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228507-60-4 and Product Name: tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate

The compound with CAS No. 2228507-60-4 and the product name tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including dimethoxyphenyl and hydroxy-2-methylpropyl moieties, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological effects. The tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate molecule is no exception. Its structural features suggest potential interactions with biological targets, making it a promising candidate for further investigation. Specifically, the dimethoxyphenyl group is known to enhance binding affinity to certain enzymes and receptors, while the hydroxy-2-methylpropyl side chain may contribute to metabolic stability and bioavailability.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired therapeutic outcomes. The tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate compound exemplifies this trend by incorporating multiple pharmacophores that could synergistically enhance its efficacy. Studies have shown that similar carbamate derivatives exhibit inhibitory effects on various enzymes involved in inflammatory pathways, making them attractive for treating conditions such as arthritis and autoimmune disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the dimethoxyphenyl and hydroxy-2-methylpropyl groups provides a rich scaffold for structural modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for developing compounds that can overcome limitations associated with earlier generations of drugs, such as poor solubility or rapid metabolism.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and metabolic stability of compounds like tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate before conducting costly experimental trials. This approach has significantly accelerated the drug development process, allowing for rapid identification of promising candidates that warrant further investigation.

The synthesis of this compound also showcases the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to produce complex molecules. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced catalytic systems and purification techniques has made it possible to produce large quantities of high-quality material for research purposes.

From a regulatory perspective, compounds like tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This process involves comprehensive toxicological studies to assess potential side effects and interaction with biological systems. The complexity of its molecular structure necessitates thorough characterization using spectroscopic methods such as NMR spectroscopy and mass spectrometry to confirm its identity and purity.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. The tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate compound represents a valuable addition to the growing library of carbamate-based molecules being explored for their potential medical applications. Its unique structural features make it a compelling candidate for further development, particularly in areas where enzyme inhibition plays a key role in disease treatment.

In conclusion, the compound with CAS No. 2228507-60-4 and product name tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2,3-dimethoxyphenylcarbamate is a promising entity in pharmaceutical chemistry with significant potential for therapeutic applications. Its complex molecular architecture and functional groups position it as a valuable lead molecule for drug discovery efforts aimed at addressing various medical conditions. As research continues to uncover new insights into its biological activity and synthetic feasibility, this compound is poised to play an important role in future advancements in medicine.